BENGHE Foundational & Exploratory

Check Availability & Pricing

Hmdra biological targets and pathways

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hmdra

Cat. No.: B037786

References

1. HydRA: Deep-learning models for predicting RNA-binding capacity from protein interaction
association context and protein sequence - PMC [pmc.ncbi.nlm.nih.gov]

e 2. HydRA: Deep-learning models for predicting RNA-binding capacity from protein interaction
association context and protein sequence - PubMed [pubmed.ncbi.nim.nih.gov]

o 3. researchgate.net [researchgate.net]
e 4. pure.psu.edu [pure.psu.edu]

e 5. Down-regulation of HtrAl activates the epithelial-mesenchymal transition and ATM DNA
damage response pathways. | Sigma-Aldrich [merckmillipore.com]

 To cite this document: BenchChem. [Hmdra biological targets and pathways]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b037786#hmdra-
biological-targets-and-pathways]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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